Cas no 1246929-01-0 (Eltrombopag Methyl Ester)

Eltrombopag Methyl Ester is a synthetic intermediate derived from Eltrombopag, a thrombopoietin receptor agonist. This esterified form enhances lipophilicity, improving solubility in organic solvents and facilitating further chemical modifications. It is primarily utilized in pharmaceutical research and development for the synthesis of Eltrombopag or its analogs. The methyl ester group offers stability during synthetic processes while allowing controlled hydrolysis to yield the active parent compound. Its well-defined structure and high purity make it a reliable precursor for scalable production. Researchers value this compound for its consistent performance in optimizing synthetic routes and enabling precise structural derivatization in thrombopoietin mimetic studies.

Eltrombopag Methyl Ester structure

Product Name:Eltrombopag Methyl Ester

CAS No:1246929-01-0

MF:C₂₆H₂₄N₄O₄

MW:456.493165969849

CID:1064838

PubChem ID:136113727

Update Time:2025-10-29

Eltrombopag Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Eltrombopag Methyl Ester
- (Z)-methyl 3'-(2-(1-(3,4-dimethylphenyl)-3-methyl-5-oxo-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-2'-hydroxybiphenyl-3-carboxylate
- 3'-[(2Z)-2-[1-(3,4-Dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazinyl]-2'-hydroxy-[1,1'-Biphenyl]-3-carboxylic Acid Methyl Ester
- methyl 3-[3-[[2-(3,4-dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]diazenyl]-2-hydroxyphenyl]benzoate
- 1246929-01-0
- UNII-MY7T4CDK85
- MY7T4CDK85
- (1,1'-Biphenyl)-3-carboxylic acid, 3'-((2Z)-2-(1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene)hydrazinyl)-2'-hydroxy-, methyl ester
- SCHEMBL403288
- GFBMVYONHLIMFU-NFFVHWSESA-N
- (Z)-methyl 3'-(2-(1-(3,4-dimethylphenyl)-3-methyl-5-oxo-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-2'-hydroxybiphenyl-3-carboxy late
- Methyl 3'-((2Z)-2-(1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene)hydrazinyl)-2'-hydroxy(1,1'-biphenyl)-3-carboxylate
- Inchi： 1S/C26H24N4O4/c1-15-11-12-20(13-16(15)2)30-25(32)23(17(3)29-30)28-27-22-10-6-9-21(24(22)31)18-7-5-8-19(14-18)26(33)34-4/h5-14,29,31H,1-4H3/b28-27+
- InChI Key： ZFOIOIMYYANYQN-BYYHNAKLSA-N
- SMILES： O=C1C(=C(C)NN1C1=CC=C(C)C(C)=C1)/N=N/C1=CC=CC(=C1O)C1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 456.17975526g/mol
Monoisotopic Mass: 456.17975526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 6
Complexity: 828
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 104Å²

Eltrombopag Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E508005-5mg	Eltrombopag Methyl Ester	1246929-01-0		5mg	$ 227.00	2023-09-07
TRC	E508005-50mg	Eltrombopag Methyl Ester	1246929-01-0		50mg	$ 1748.00	2023-09-07
Biosynth	WZB92901-1 mg	Eltrombopag methyl ester	1246929-01-0		1mg	$80.00	2022-12-28
Biosynth	WZB92901-5 mg	Eltrombopag methyl ester	1246929-01-0		5mg	$260.00	2022-12-28
Biosynth	WZB92901-10 mg	Eltrombopag methyl ester	1246929-01-0		10mg	$416.00	2022-12-28
Biosynth	WZB92901-25 mg	Eltrombopag methyl ester	1246929-01-0		25mg	$780.00	2022-12-28
Biosynth	WZB92901-50 mg	Eltrombopag methyl ester	1246929-01-0		50mg	$1,248.00	2022-12-28
A2B Chem LLC	AE39142-20mg	EltroMbopag Methyl Ester	1246929-01-0	97%	20mg	$708.00	2024-04-20